Cas no 525-76-8 (2-Methyl-4H-3,1-benzoxazin-4-one)

2-Methyl-4H-3,1-benzoxazin-4-one is a heterocyclic organic compound featuring a benzoxazinone core structure with a methyl substituent at the 2-position. This compound is of interest in synthetic and medicinal chemistry due to its utility as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. Its rigid bicyclic framework and reactive carbonyl group enable selective transformations, making it valuable for constructing complex molecular architectures. The compound exhibits stability under standard handling conditions while offering reactivity suitable for further functionalization. Researchers leverage its structural properties for applications in drug discovery and material science, where precise molecular design is critical.

2-Methyl-4H-3,1-benzoxazin-4-one structure

525-76-8 structure

Product Name:2-Methyl-4H-3,1-benzoxazin-4-one

CAS No:525-76-8

MF:C₉H₇NO₂

MW:161.157382249832

MDL:MFCD00047647

CID:369376

PubChem ID:24869391

Update Time:2025-05-27

2-Methyl-4H-3,1-benzoxazin-4-one Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-4H-benzo[d][1,3]oxazin-4-one
- 2-METHYL-3,1-BENZOXAZA-4-ONE
- 2-Methyl-4H-3,1-benzoxazin-4-one
- 1-Benzoxazin-4-one,2-methyl-4H-3,
- 2-methyl-3,1-benzoxazin-4-one
- 2-Methyl-3,1-benzoxazine-4-one
- 2-Methyl-4-oxo-3,1-benzoxazine
- 2-Methyl-4-oxo-4H-3,1-benzoxazine
- 2-Methylbenzo[1,3]oxazin-4-one
- Acetanthranil
- Acetylanthranil
- Acetylanthranyl
- NSC 10119
- NSC 521353
- 4H-3,1-Benzoxazin-4-one, 2-methyl-
- 4H-3,1-Benzoxazin-4-one,2-methyl-
- Y938TMX1D8
- WMQSKECCMQRJRX-UHFFFAOYSA-N
- 2-methylbenzo[d]1,3-oxazin-4-one
- 4H-3, 2-methyl-
- NSC10119
- DSSTox_RID_83388
- DSSTox_CID_29269
- DSSTox_GSID_49313
- SCHE
- O10832
- AKOS001106895
- 2-Methylbenzo[1,3
- 2-methylbenzo[d][1,3]oxazin-4-one
- Tox21_202841
- AC-12577
- 2-methyl-4H-3,1-benzoxazine-4-one
- FT-0632293
- CHEMBL343202
- 2-methyl 4H-benzo[d][1,3]oxazin-4-one
- HMS1785J07
- UNII-Y938TMX1D8
- DTXCID5029269
- 2-Methyl-benzo[d][1,3]oxazin-4-one
- CAS-525-76-8
- MFCD00047647
- NS00032532
- 525-76-8
- 2-Methyl-4H-3,1-benzoxazin-4-one, 98%
- Z96091926
- NSC521353
- 2-Methyl-4H-3,1-benzoxazin-4-one #
- DTXSID0049313
- NCGC00260387-01
- SR-01000531819
- 1M-711
- 2-2-Methyl-4H-3,1-benzoxazin-4-one
- CS-0046639
- 2-methyl-4-oxo-3, 1-benzoxazine
- EINECS 208-381-7
- NSC-521353
- 2-methyl-4H-benzo [d][1,3]oxazin-4-one
- 2-methyl-[3,1]benzoxazin-4-one
- Q27294395
- 2-methyl-4oxo-3,1-benzoxazine
- NSC-10119
- 2-methyl-4h,3,1-benzoxazin-4-one
- SCHEMBL146072
- SR-01000531819-1
- BDBM50406209
- SY107340
- STK279667
- ALBB-010490
- MDL： MFCD00047647
- Inchi： 1S/C9H7NO2/c1-6-10-8-5-3-2-4-7(8)9(11)12-6/h2-5H,1H3
- InChI Key： WMQSKECCMQRJRX-UHFFFAOYSA-N
- SMILES： O1C(C)=NC2C=CC=CC=2C1=O

Computed Properties

Exact Mass: 161.04800
Monoisotopic Mass: 161.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.7
XLogP3: 1.3

Experimental Properties

Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 79-82 °C (lit.)
Solubility: Slightly soluble (1.6 g/l) (25 º C),
PSA: 43.10000
LogP: 1.49640

2-Methyl-4H-3,1-benzoxazin-4-one Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C
Risk Phrases：R36/37/38

2-Methyl-4H-3,1-benzoxazin-4-one Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methyl-4H-3,1-benzoxazin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	TC768-1g	2-Methyl-4H-3,1-benzoxazin-4-one	525-76-8	95+%	1g	59CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	TC768-10g	2-Methyl-4H-3,1-benzoxazin-4-one	525-76-8	95+%	10g	462CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	TC768-25g	2-Methyl-4H-3,1-benzoxazin-4-one	525-76-8	95+%	25g	1140CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	TC768-5g	2-Methyl-4H-3,1-benzoxazin-4-one	525-76-8	95+%	5g	236CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	TC768-100g	2-Methyl-4H-3,1-benzoxazin-4-one	525-76-8	95+%	100g	2802CNY	2021-05-07
Chemenu	CM157850-100g	2-Methyl-4H-3,1-benzoxazin-4-one	525-76-8	95%	100g	$327	2021-06-08
Alichem	A019097338-100g	2-Methyl-4H-benzo[d][1,3]oxazin-4-one	525-76-8	95%	100g	$360.50	2023-09-01
Chemenu	CM157850-100g	2-Methyl-4H-3,1-benzoxazin-4-one	525-76-8	95%	100g	$327	2022-09-29
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M59910-25g	2-Methyl-4H-benzo[d][1,3]oxazin-4-one	525-76-8	98%	25g	￥1712.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M59910-100g	2-Methyl-4H-benzo[d][1,3]oxazin-4-one	525-76-8	98%	100g	￥4162.0	2022-04-27

2-Methyl-4H-3,1-benzoxazin-4-one Production Method

2-Methyl-4H-3,1-benzoxazin-4-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:525-76-8)邻乙酰胺苯甲酸內酯

Order Number:LE27064959

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 13:04

Price ($):discuss personally

Email:18501500038@163.com

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